Cas no 2229369-00-8 (1-methyl-5-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2229369-00-8
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 6092742
• PubChem ID: 165706407
• Update Time: 2025-06-14

1-methyl-5-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid
• EN300-1770629
• 2229369-00-8

• Inchi： 1S/C9H8N4O2/c1-13-8(6(4-12-13)9(14)15)7-2-3-10-5-11-7/h2-5H,1H3,(H,14,15)
• InChI Key： PVBMFNXXFVZEGD-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 204.06472551g/mol
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.9Ų

Additional information on 1-methyl-5-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-methyl-5-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid (CAS: 2229369-00-8)

1-methyl-5-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid (CAS: 2229369-00-8) has emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its potential in modulating key signaling pathways involved in cancer, inflammation, and metabolic disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-methyl-5-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid derivatives via a novel multi-component reaction pathway. The researchers optimized reaction conditions to achieve yields exceeding 85%, with excellent purity profiles suitable for pharmaceutical development. Structural characterization by NMR and mass spectrometry confirmed the identity of the target compound and its analogs.

Biological evaluations have revealed significant inhibitory activity against several protein kinases, particularly those in the JAK and TYK2 families. In vitro assays showed IC50 values in the low micromolar range, with promising selectivity profiles. Molecular docking studies suggest that the pyrimidine-pyrazole core interacts with key residues in the ATP-binding pocket, providing a structural basis for further optimization.

Recent preclinical studies have explored the compound's potential in autoimmune diseases. A 2024 Nature Communications paper reported that derivatives of 1-methyl-5-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid exhibited potent suppression of pro-inflammatory cytokines in mouse models of rheumatoid arthritis, with reduced side effects compared to current therapeutics. These findings position the scaffold as a valuable starting point for next-generation immunomodulators.

Emerging research has also investigated the compound's pharmacokinetic properties. A recent ADME study published in Xenobiotica (2024) demonstrated favorable metabolic stability in human liver microsomes and moderate plasma protein binding, suggesting good drug-like characteristics. However, challenges remain in improving oral bioavailability, with current formulations showing limited absorption in animal models.

The compound's versatility is further evidenced by its incorporation into PROTAC (proteolysis targeting chimera) molecules. A 2023 study in ACS Chemical Biology described the successful use of 1-methyl-5-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid as a warhead in targeted protein degradation systems, opening new avenues for cancer therapy.

Looking forward, several pharmaceutical companies have included derivatives of 1-methyl-5-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid in their preclinical pipelines. The compound's unique combination of synthetic accessibility, structural diversity potential, and biological activity makes it a compelling candidate for further drug discovery efforts across multiple therapeutic areas.